Highly selective semiconductor photocatalysis for CO2 reduction

Journal of Materials Chemistry A Pub Date: 2023-01-10 DOI: 10.1039/D2TA09234D

Abstract

Over the past few decades, photocatalytic CO2 reduction has remained a prominent and growing research field due to the efficient conversion of CO2 to value-added chemicals. Among the various photocatalytic performances, product selectivity has garnered considerable attention, which is the focus of this review. Herein, we first introduce the general background of photocatalytic CO2 reduction, then according to the sequence of the entire reaction process, the adsorption and activation of reactants, the formation and stabilization of intermediates, and the desorption of products are summarized. After introducing each of the above steps that could mediate the final products, several modification techniques to improve the product selectivity are highlighted, including noble metal decoration, metal and non-metal doping, vacancy engineering, facet engineering, composite construction, and hydroxyl modification. Finally, current challenges and opportunities of interest in this rich field are discussed.

Graphical abstract: Highly selective semiconductor photocatalysis for CO2 reduction
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Journal of Materials Chemistry A
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